(4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide
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Description
(4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide is an organic compound that belongs to the class of heterocyclic compounds It features a unique structure with a dioxathiepane ring, which includes sulfur and oxygen atoms
Properties
Molecular Formula |
C8H16O4S |
|---|---|
Molecular Weight |
208.28 g/mol |
IUPAC Name |
(4R,7R)-4,7-diethyl-1,3,2-dioxathiepane 2,2-dioxide |
InChI |
InChI=1S/C8H16O4S/c1-3-7-5-6-8(4-2)12-13(9,10)11-7/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1 |
InChI Key |
RIHQVQJKBHQPNE-HTQZYQBOSA-N |
Isomeric SMILES |
CC[C@@H]1CC[C@H](OS(=O)(=O)O1)CC |
Canonical SMILES |
CCC1CCC(OS(=O)(=O)O1)CC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of diethyl sulfide with ethylene oxide in the presence of a catalyst, such as a Lewis acid, to form the dioxathiepane ring. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.
Industrial Production Methods
Industrial production of (4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide may involve large-scale batch or continuous processes. These methods are optimized for high yield and purity, often utilizing advanced catalytic systems and automated control of reaction parameters. The scalability of the synthesis process is crucial for its commercial viability.
Chemical Reactions Analysis
Types of Reactions
(4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions.
Reduction: Reduction reactions can convert the compound into thiols or other sulfur-containing derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups into the dioxathiepane ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids. The reactions are typically carried out at room temperature or slightly elevated temperatures.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used under anhydrous conditions.
Substitution: Nucleophiles like amines or alkoxides can be used in substitution reactions, often in the presence of a base to facilitate the reaction.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or other sulfur-containing compounds.
Scientific Research Applications
(4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways involving sulfur-containing compounds.
Industry: Used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of (4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide involves its interaction with molecular targets, such as enzymes or receptors. The compound’s sulfur and oxygen atoms can form specific interactions with active sites, influencing the activity of the target molecules. These interactions can modulate biochemical pathways and result in various biological effects.
Comparison with Similar Compounds
Similar Compounds
(4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane: Lacks the dioxide functionality, resulting in different chemical properties and reactivity.
4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide: Similar structure but different stereochemistry, which can affect its biological activity and interactions.
Uniqueness
(4R,7R)-4,7-Diethyl-1,3,2-dioxathiepane 2,2-dioxide is unique due to its specific stereochemistry and the presence of both sulfur and oxygen atoms in the ring. This combination of features gives it distinct chemical and biological properties, making it valuable for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
